Cas no 2227809-31-4 (rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate)

Technical Introduction: rac-Methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate is a chiral pyrrolidine derivative featuring a fluorinated aromatic substituent. Its stereochemically defined structure, combining both (3R,4S) configurations, makes it a valuable intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting CNS disorders or enzyme modulation. The 5-fluoro-2-methylphenyl group enhances metabolic stability and binding affinity, while the methyl ester moiety offers synthetic versatility for further derivatization. This compound’s well-defined stereochemistry and functional group compatibility support its use in asymmetric synthesis and medicinal chemistry research. High purity and consistent batch-to-batch reproducibility ensure reliability for preclinical studies and process development.
rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate structure
2227809-31-4 structure
Product Name:rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
CAS No:2227809-31-4
MF:C13H16FNO2
MW:237.270047187805
CID:6383946
PubChem ID:165811039
Update Time:2025-11-01

rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
    • 2227809-31-4
    • EN300-1454537
    • Inchi: 1S/C13H16FNO2/c1-8-3-4-9(14)5-10(8)11-6-15-7-12(11)13(16)17-2/h3-5,11-12,15H,6-7H2,1-2H3/t11-,12+/m0/s1
    • InChI Key: FPKOCHOTQJWKTC-NWDGAFQWSA-N
    • SMILES: FC1C=CC(C)=C(C=1)[C@@H]1CNC[C@H]1C(=O)OC

Computed Properties

  • Exact Mass: 237.11650692g/mol
  • Monoisotopic Mass: 237.11650692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.3Ų

rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1454537-0.05g
rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
2227809-31-4
0.05g
$959.0 2023-06-06
Enamine
EN300-1454537-0.1g
rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
2227809-31-4
0.1g
$1005.0 2023-06-06
Enamine
EN300-1454537-0.25g
rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
2227809-31-4
0.25g
$1051.0 2023-06-06
Enamine
EN300-1454537-0.5g
rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
2227809-31-4
0.5g
$1097.0 2023-06-06
Enamine
EN300-1454537-1.0g
rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
2227809-31-4
1g
$1142.0 2023-06-06
Enamine
EN300-1454537-2.5g
rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
2227809-31-4
2.5g
$2240.0 2023-06-06
Enamine
EN300-1454537-5.0g
rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
2227809-31-4
5g
$3313.0 2023-06-06
Enamine
EN300-1454537-10.0g
rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
2227809-31-4
10g
$4914.0 2023-06-06
Enamine
EN300-1454537-50mg
rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
2227809-31-4
50mg
$948.0 2023-09-29
Enamine
EN300-1454537-100mg
rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate
2227809-31-4
100mg
$993.0 2023-09-29

Additional information on rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate

Rac-Methyl (3R,4S)-4-(5-Fluoro-2-Methylphenyl)pyrrolidine-3-carboxylate: A Comprehensive Overview

Rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2227809-31-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a unique substitution pattern that includes a 5-fluoro-2-methylphenyl group and a methyl ester moiety. The compound's chiral nature and specific structural features make it an intriguing candidate for various applications, particularly in the development of novel therapeutic agents.

The synthesis of rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate involves several steps, including the formation of the pyrrolidine ring and the introduction of the 5-fluoro-2-methylphenyl substituent. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which is crucial for its potential use in drug development. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to introduce the aromatic substituent with high regioselectivity and stereoselectivity.

In terms of its biological activity, rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate has been studied for its potential as a modulator of various biological targets. Research has shown that this compound can interact with specific receptors and enzymes, making it a promising lead for the development of drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. For instance, studies have demonstrated that this compound can selectively bind to certain G protein-coupled receptors (GPCRs), which are key players in signal transduction pathways involved in neurodegenerative diseases.

Moreover, the fluorine atom in the 5-fluoro-2-methylphenyl group plays a crucial role in enhancing the compound's pharmacological properties. Fluorine substitution can improve the lipophilicity and metabolic stability of molecules, which are important factors for drug candidates. This has been supported by recent in vitro and in vivo studies that have shown enhanced bioavailability and prolonged half-life for compounds containing fluorine substituents.

The chiral nature of rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate also adds to its complexity and potential utility. Chiral compounds often exhibit different biological activities depending on their enantiomeric forms. Therefore, understanding the enantioselective effects of this compound is essential for optimizing its therapeutic potential. Techniques such as chiral chromatography and X-ray crystallography have been employed to separate and characterize the enantiomers of this compound.

Clinical trials involving rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate are currently underway to evaluate its safety and efficacy in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings have paved the way for further clinical investigations to explore its potential as a therapeutic agent.

In addition to its therapeutic applications, rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate has also been investigated for its use in chemical biology research. Its unique structural features make it an excellent tool for probing protein-protein interactions and understanding molecular mechanisms underlying various biological processes. For example, it has been used as a probe to study the interactions between GPCRs and their downstream signaling partners.

The environmental impact of rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate is another important consideration. As with any chemical compound used in pharmaceutical or industrial applications, it is crucial to assess its environmental fate and potential ecotoxicological effects. Studies have shown that this compound degrades rapidly under environmental conditions, minimizing its long-term impact on ecosystems.

In conclusion, rac-methyl (3R,4S)-4-(5-fluoro-2-methylphenyl)pyrrolidine-3-carboxylate (CAS No. 2227809-31-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, biological activity, and environmental profile make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and applications, highlighting its importance in advancing our understanding of complex biological systems.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd